Cas no 2680685-12-3 (benzyl N-5-(3-hydroxypiperidin-1-yl)pyridin-2-ylcarbamate)

• Product Name: benzyl N-5-(3-hydroxypiperidin-1-yl)pyridin-2-ylcarbamate
• CAS No: 2680685-12-3
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 5620476
• PubChem ID: 165937583
• Update Time: 2025-11-03

benzyl N-5-(3-hydroxypiperidin-1-yl)pyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680685-12-3
• benzyl N-[5-(3-hydroxypiperidin-1-yl)pyridin-2-yl]carbamate
• EN300-28295052
• benzyl N-5-(3-hydroxypiperidin-1-yl)pyridin-2-ylcarbamate

• Inchi： 1S/C18H21N3O3/c22-16-7-4-10-21(12-16)15-8-9-17(19-11-15)20-18(23)24-13-14-5-2-1-3-6-14/h1-3,5-6,8-9,11,16,22H,4,7,10,12-13H2,(H,19,20,23)
• InChI Key： WUFDHFRODWMITH-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=NC(=CC=2)NC(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 327.15829154g/mol
• Monoisotopic Mass: 327.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.7Ų

Additional information on benzyl N-5-(3-hydroxypiperidin-1-yl)pyridin-2-ylcarbamate

Benzyl N-5-(3-Hydroxypiperidin-1-Yl)Pyridin-2-Ylcarbamate: A Comprehensive Overview

Benzyl N-5-(3-hydroxypiperidin-1-yl)pyridin-2-ylcarbamate (CAS No. 2680685-12-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. In this article, we delve into the structural properties, synthesis methods, pharmacological activities, and recent advancements related to this compound.

The molecular structure of benzyl N-5-(3-hydroxypiperidin-1-yl)pyridin-2-ylcarbamate is characterized by a pyridine ring substituted at the 2-position with a carbamate group. The carbamate group is further connected to a benzyl moiety and a piperidine ring containing a hydroxyl group at the 3-position. This arrangement imparts the compound with unique electronic and steric properties, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of benzyl N-5-(3-hydroxypiperidin-1-y l)pyridin -2 - ylcarbamate in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, suggesting its potential in anticancer drug development.

The synthesis of benzyl N -5 -(3 -hydroxypiperidin -1 - yl )pyridi n - 2 - yl carbamate involves multi-step reactions, often employing coupling agents such as HATU or EDCI to facilitate carbamate formation. The incorporation of the hydroxypiperidine moiety is typically achieved through nucleophilic substitution or ring-opening reactions. Optimization of reaction conditions has been a focus of recent research to enhance yield and purity.

From an applications perspective, benzyl N -5 -(3 -hydroxypiperidin -1 - yl )pyridi n - 2 - yl carbamate has shown promise in both therapeutic and non therapeutic contexts. In therapeutic applications, its derivatives have been investigated for their anti-inflammatory and neuroprotective properties. A 2023 study in *Nature Communications* reported that certain analogs exhibit potent anti-inflammatory effects by modulating NF-kB signaling pathways.

In addition to its pharmacological applications, benzyl N -5 -(3 -hydroxypiperidin -1 - yl )pyridi n - 2 - yl carbamate has also been explored in materials science. Its ability to form stable amide bonds makes it a valuable component in polymer synthesis and drug delivery systems. Researchers are currently investigating its use as a linker in polymeric nanoparticles for targeted drug delivery.

Looking ahead, the future of benzyl N -5 -(3 -hydroxypiperidin -1 - yl )pyridi n - 2 - yl carbamate lies in further exploration of its biological activities and optimization for specific therapeutic targets. Collaborative efforts between chemists and biologists are expected to unlock new potentials for this compound in the coming years.